Acalyphin
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Overview
Description
Acalyphin is a cyanogenic pyridone glucosides from Acalypha indica (Euphorbiaceae).
Scientific Research Applications
Bioactivity and Chemical Properties
- Bioactivity and Pharmacological Properties : Acalypha, particularly Acalypha fruticosa, has shown promising bioactive properties. A study found that acalyphin, a compound isolated from this plant, activates peroxisome proliferator-activated receptor gamma (PPARγ) and exhibits significant anti-inflammatory activity (Fawzy et al., 2016). This suggests potential therapeutic applications in diseases where PPARγ activation is beneficial.
Chemical Characterization and Cyanogenic Properties
- Cyanogenic and Non-Cyanogenic Pyridone Glucosides : Research on Acalypha indica identified several cyanopyridone derivatives, including acalyphin. The absolute configuration of acalyphin was established, which is critical for understanding its biological activity and potential applications in medicinal chemistry (Hungeling et al., 2009).
Antimicrobial Analysis
- Antimicrobial Properties : A study on Acalypha wilkesiana var. lace-acalypha found that isolated compounds, including ethyl gallate and pyrogallol, demonstrated strong bacteriostatic effects against several bacterial strains. This suggests that acalyphin-related compounds may have significant antimicrobial properties, which could be useful in developing new antibacterial agents (Oladimeji & Igboasoiyi, 2014).
Ethnopharmacology and Phytochemistry
- Traditional Medicine and Biological Activities : Acalypha species, including those containing acalyphin, have been used in traditional medicine for various ailments. Studies have reported antimicrobial, anti-diabetic, antioxidant, anti-inflammatory, and anticancer properties among others. This highlights the pharmacological potential of Acalypha species in modern medicine (Seebaluck et al., 2015).
properties
CAS RN |
81861-72-5 |
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Product Name |
Acalyphin |
Molecular Formula |
C14H20N2O9 |
Molecular Weight |
360.32 g/mol |
IUPAC Name |
2-hydroxy-4-methoxy-1-methyl-6-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2H-pyridine-3-carbonitrile |
InChI |
InChI=1S/C14H20N2O9/c1-16-8(18)3-7(23-2)14(5-15,13(16)22)25-12-11(21)10(20)9(19)6(4-17)24-12/h3,6,9-13,17,19-22H,4H2,1-2H3/t6-,9-,10+,11-,12+,13?,14?/m1/s1 |
InChI Key |
QZRKNNXRNBTODR-LDHCLACESA-N |
Isomeric SMILES |
CN1C(C(C(=CC1=O)OC)(C#N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O |
SMILES |
CN1C(C(C(=CC1=O)OC)(C#N)OC2C(C(C(C(O2)CO)O)O)O)O |
Canonical SMILES |
CN1C(C(C(=CC1=O)OC)(C#N)OC2C(C(C(C(O2)CO)O)O)O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Acalyphin |
Origin of Product |
United States |
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